1-(Iodomethyl)-2-oxabicyclo[2.1.1]hexane

• IUPAC Name: 1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane
• InChI: InChI=1S/C6H9IO/c7-4-6-1-5(2-6)3-8-6/h5H,1-4H2
• InChI Key: SWEMXCZSPLYNSF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(OC2)CI
• Molecular Formula: C6H9IO
• Molecular Weight: 224.04 g/mol
• CAS RN: 1935986-52-9

Description

1-(Iodomethyl)-2-oxabicyclo[2.1.1]hexane is a type of bicyclo[2.1.1]hexane (BCH) compound. BCHs are C(sp3)-rich bicyclic hydrocarbon scaffolds that play an increasingly high-profile role as saturated bioisosteres of benzenoids in medicinal chemistry and crop science. They are emerging as new bicyclic hydrocarbon bioisosteres for ortho- and meta-substituted benzenes.

Synthesis Analysis

BCHs can be synthesized through a broadly applicable catalytic approach that delivers substituted BCHs by a highly atom-economical intermolecular coupling between olefins and bicyclo[1.1.0]butyl (BCB) ketones. This process is catalyzed by SmI2 and embraces a wide range of electron-deficient alkenes and substituted BCB ketones. The product BCH ketones have been shown to be versatile synthetic intermediates through selective downstream manipulation.

Molecular Structure Analysis

BCHs are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds. They are playing an increasingly important role, while being still underexplored from a synthetic accessibility point of view. The 1,2-disubstituted bicyclo[2.1.1]hexane core can be incorporated into the structure of various compounds.

Chemical Reactions Analysis

The synthesis of BCHs involves a [2 + 2] cycloaddition. This process can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Scientific Research Applications

Saturated Bioisosteres of Ortho-Substituted Benzene

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Fungicide Development

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Drug Design

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Enantioselective Catalysis

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Cancer Cell Viability Studies

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Construction of Bicyclo[2.1.1]hexane Core

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Future Directions

The future directions for the research and development of BCHs include expanding the toolbox of available bicyclic structures. There is a need for a general synthetic route to BCHs, if their potential as bioisosteres is to be realized. The development of new atom and exit-vectors arrangements for [2.1.1] scaffolds is also of interest.

Mechanism of Action

Target of Action

The primary targets of 1-(Iodomethyl)-2-oxabicyclo[21It’s known that 1,2-disubstituted bicyclo[211]hexanes have been incorporated into the structure of fungicides such as boscalid (BASF), bixafen (Bayer CS), and fluxapyroxad (BASF) . These fungicides target the succinate dehydrogenase enzyme in fungi, inhibiting their energy production and growth .

Mode of Action

The exact mode of action of 1-(Iodomethyl)-2-oxabicyclo[21The compound is likely to interact with its targets (such as the succinate dehydrogenase enzyme in fungi) in a manner similar to its parent compounds, leading to inhibition of the target’s function .

Biochemical Pathways

The biochemical pathways affected by 1-(Iodomethyl)-2-oxabicyclo[2.1.1]hexane are likely related to its antifungal activity. By inhibiting the succinate dehydrogenase enzyme, it disrupts the citric acid cycle (also known as the Krebs cycle), a crucial metabolic pathway for energy production in fungi . This disruption leads to a decrease in ATP production, affecting various downstream processes and ultimately leading to the death of the fungi .

Result of Action

The result of the action of 1-(Iodomethyl)-2-oxabicyclo[2.1.1]hexane is the inhibition of fungal growth due to the disruption of energy production . This makes it a potent antifungal agent, particularly when incorporated into the structure of fungicides .